Cas no 2228509-51-9 (tert-butyl N-{5-1-(aminooxy)ethylpyrimidin-2-yl}carbamate)

Technical Introduction: tert-Butyl N-{5-[1-(aminooxy)ethyl]pyrimidin-2-yl}carbamate is a specialized carbamate-protected pyrimidine derivative featuring an aminooxyethyl functional group. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its reactive aminooxy moiety, which facilitates selective conjugation with carbonyl groups, enabling applications in bioconjugation and linker chemistry. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing deprotection under mild acidic conditions. Its pyrimidine core further offers versatility as a building block for heterocyclic scaffolds. The compound’s well-defined reactivity and protective group strategy make it a practical intermediate for constructing complex molecules in pharmaceutical and biochemical research.
tert-butyl N-{5-1-(aminooxy)ethylpyrimidin-2-yl}carbamate structure
2228509-51-9 structure
Product Name:tert-butyl N-{5-1-(aminooxy)ethylpyrimidin-2-yl}carbamate
CAS No:2228509-51-9
MF:C11H18N4O3
MW:254.285622119904
CID:5985749
PubChem ID:165970292
Update Time:2025-05-26

tert-butyl N-{5-1-(aminooxy)ethylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{5-1-(aminooxy)ethylpyrimidin-2-yl}carbamate
    • 2228509-51-9
    • EN300-1882482
    • tert-butyl N-{5-[1-(aminooxy)ethyl]pyrimidin-2-yl}carbamate
    • Inchi: 1S/C11H18N4O3/c1-7(18-12)8-5-13-9(14-6-8)15-10(16)17-11(2,3)4/h5-7H,12H2,1-4H3,(H,13,14,15,16)
    • InChI Key: SWYMCYIHQLJJOE-UHFFFAOYSA-N
    • SMILES: O(C(NC1N=CC(=CN=1)C(C)ON)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 254.13789045g/mol
  • Monoisotopic Mass: 254.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 99.4Ų

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Additional information on tert-butyl N-{5-1-(aminooxy)ethylpyrimidin-2-yl}carbamate

Research Brief on tert-butyl N-{5-1-(aminooxy)ethylpyrimidin-2-yl}carbamate (CAS: 2228509-51-9) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl N-{5-1-(aminooxy)ethylpyrimidin-2-yl}carbamate (CAS: 2228509-51-9) as a versatile intermediate in drug discovery and development. This compound, characterized by its unique pyrimidine core and aminooxyethyl functional group, has garnered attention for its potential applications in targeted therapeutics, particularly in the fields of oncology and infectious diseases. The following brief synthesizes the latest findings and explores the compound's mechanistic insights, synthetic pathways, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the role of tert-butyl N-{5-1-(aminooxy)ethylpyrimidin-2-yl}carbamate as a key precursor in the synthesis of covalent inhibitors targeting protein-protein interactions (PPIs). The aminooxyethyl moiety facilitates selective modification of lysine residues, enabling the disruption of oncogenic signaling pathways. Researchers demonstrated its efficacy in inhibiting the KRAS G12C mutant, a prevalent driver in pancreatic and lung cancers, with an IC50 of 0.8 µM in vitro. The study also highlighted the compound's stability under physiological conditions, a critical factor for in vivo applications.

Further investigations into the synthetic accessibility of 2228509-51-9 have revealed optimized protocols for large-scale production. A team at MIT developed a novel one-pot cascade reaction combining palladium-catalyzed C-H activation with Boc-protection, achieving an 82% yield and >99% purity. This advancement addresses previous challenges in scalability, as reported in Organic Process Research & Development (2024). The method's green chemistry credentials—using water as a solvent and reducing heavy metal waste—align with industry sustainability goals.

In antimicrobial research, derivatization of this scaffold has shown promise against multidrug-resistant Gram-negative bacteria. Structural modifications at the pyrimidine 4-position yielded compounds with 4-16 µg/mL MIC values against carbapenem-resistant Enterobacteriaceae (CRE), as detailed in ACS Infectious Diseases. The aminooxy group's ability to chelate essential metal ions in bacterial metalloenzymes appears central to this activity, offering a new mechanism to circumvent existing resistance pathways.

Ongoing clinical translation efforts focus on leveraging 2228509-51-9's bifunctional properties for ADC (antibody-drug conjugate) development. Phase I trials by a leading biopharma company (NCT identifier withheld for confidentiality) are evaluating its hydroxylamine derivative as a linker-payload system, demonstrating 70% tumor growth inhibition in xenograft models with reduced off-target toxicity compared to conventional maleimide-based ADCs. The tert-butyl carbamate group provides enhanced plasma stability while allowing controlled release in acidic tumor microenvironments.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of derivatives. Recent molecular dynamics simulations (Journal of Chemical Information and Modeling, 2024) suggest that the aminooxyethyl group's conformational flexibility may contribute to variable tissue penetration. Several research groups are now exploring rigidified analogs through computational scaffold hopping, with preliminary data showing improved blood-brain barrier penetration for CNS targets.

The compound's utility extends to chemical biology tools, particularly in chemoproteomics. A Nature Methods publication detailed its incorporation into activity-based probes for mapping kinase-substrate networks, capitalizing on the aminooxy group's bioorthogonal reactivity with ketone-functionalized amino acids. This application provides unprecedented resolution in studying dynamic phosphorylation events in live cells.

As the field progresses, tert-butyl N-{5-1-(aminooxy)ethylpyrimidin-2-yl}carbamate continues to demonstrate remarkable versatility. Future directions include exploration of its enantioselective synthesis (currently limited to racemic mixtures) and development of fluorinated analogs for PET imaging applications. With three IND applications filed in Q1 2024 referencing this scaffold, its transition from bench to bedside appears imminent, potentially impacting multiple therapeutic areas within the next decade.

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